BENGHE Methodological & Application

Check Availability & Pricing

Preparation of MRT199665 Stock Solution: An
Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MRT199665

Cat. No.: B609327

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of
MRT199665, a potent and selective inhibitor of MARK, SIK, and AMPK kinases. Accurate
preparation of this stock solution is critical for ensuring reproducible and reliable experimental
results in studies investigating its therapeutic potential, particularly in contexts such as acute
myeloid leukemia (AML).[1][2][3]

Introduction

MRT199665 is an ATP-competitive inhibitor with high potency against Microtubule Affinity
Regulating Kinase (MARK), Salt-Inducible Kinase (SIK), and AMP-Activated Protein Kinase
(AMPK) family members.[1][2][3][4] Its mechanism of action involves the inhibition of
phosphorylation of downstream targets, such as CRTC3 and MEF2C, leading to apoptosis in
specific cancer cell lines.[1][3] Given its role in fundamental cellular processes, precise and
consistent preparation of MRT199665 solutions is paramount for in vitro and in vivo studies.

Quantitative Data Summary

The following table summarizes the key quantitative information for the preparation of
MRT199665 stock solutions.
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Parameter Value Source
Molecular Weight 469.58 g/mol [5]
Recommended Solvent Dimethyl sulfoxide (DMSO) [1][6]
Storage of Solid -20°C for up to 3 years [5]

) -20°C for up to 1 year; -80°C
Storage of Stock Solution [1][7]
for up to 2 years

Experimental Protocols

Materials
e MRT199665 powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes and sterile tips

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of MRT199665 in DMSO, a
common starting concentration for in vitro experiments.

» Pre-weighing Preparation: Allow the vial of MRT199665 powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

» Weighing: Accurately weigh the desired amount of MRT199665 powder. For example, to
prepare 1 mL of a 10 mM stock solution, you would need 4.6958 mg of MRT199665.
Calculation: Mass (mg) = Molarity (mM) * Volume (L) * Molecular Weight ( g/mol ) = 10 mM *
0.001 L * 469.58 g/mol = 4.6958 mg
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 Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed MRT199665
powder. For the example above, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If
precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid
dissolution.[1]

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.[1][8]

o Storage: Store the aliquots at -20°C or -80°C in a tightly sealed container, protected from
light.[1][7] When stored at -20°C, the solution should be used within one year; at -80°C, it
can be stored for up to two years.[1][7]

Visualization of Experimental Workflow and
Signaling Pathway

The following diagrams illustrate the general workflow for preparing the MRT199665 stock
solution and its inhibitory effect on the SIK/AMPK signaling pathway.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b609327?utm_src=pdf-body
https://www.medchemexpress.com/mrt199665.html
https://www.medchemexpress.com/mrt199665.html
https://www.medchemexpress.com/technical-support_stability-and-storage.htm
https://www.medchemexpress.com/mrt199665.html
https://www.medchemexpress.com/mrt199665.html?locale=ja-JP
https://www.medchemexpress.com/mrt199665.html
https://www.medchemexpress.com/mrt199665.html?locale=ja-JP
https://www.benchchem.com/product/b609327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Stock Solution Preparation Workflow
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Caption: Workflow for MRT199665 stock solution preparation.
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Caption: Inhibition of SIK/AMPK signaling by MRT199665.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Preparation of MRT199665 Stock Solution: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609327#how-to-prepare-mrt199665-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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